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Key
CAS Molecular . Fastness
Dye ) ) Primary i
Name Registry Molecular Formula Weight Applications Properties
Number (g/mol) (Iso
Standards)
C.lL 12236-77-  C23H13CINsNa2010S2 706.96 Dyeing Light: 6,
Reactive 0 cotton, hemp,  Soaping
Black 1 polyamide, (100°C): 5
[1] and viscose (Fading), 4-
[1] 5 (Staining)
(1]
C.l. 17095-24- Information missing from search results Information  Permanently Information
Reactive 8 missing listed for missing
Black 5 from coloring from
[2] search contact search
results lenses by the  results
U.S. FDA[2]
C.l. 12225-31-  C({10})H({15})CIN({4})O({5})S (listed), 322.82 Cotton Light:
Reactive 9 C({23})H({25})NO(_{6}) (listed) (listed) [3] dyeing, Good,
Black 13 biological Washing:
[3] staining, Excellent
environmental  [3]
studies [3]
C.. Information  C({30})H{19})CI({2}))FN({11})Na({{3})O({11})S( {3}) 964.46 [4] Information Light: 5,
Reactive missing missing from Soaping: 5
Black 42 from search results  [4]
[4] search
results
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Scientific Context and Experimental Considerations

For your research, understanding the general class of reactive dyes and their associated experimental protocols is crucial.

¢ General Dyeing Protocol for Reactive Dyes: A typical industrial dyeing process for cellulosic fibers like cotton involves
several stages [5]:
o Adsorption: The dye is dissolved in water and the fabric is immersed. An electrolyte (e.g., sodium chloride or
sodium sulfate) is added to promote the exhaustion of the dye from the solution onto the fiber [5].
o Fixation: An alkali (e.g., sodium carbonate) is added to create a pH of around 10-11. This activates the reactive
group on the dye, enabling it to form a covalent bond with the hydroxyl groups of the cellulose fiber [5].
o Washing: The fabric is thoroughly washed to remove any hydrolyzed (unreacted) dye, which is crucial for
achieving good wet-fastness properties [5].
¢ Toxicity and Environmental Studies: One key area of research involves the environmental impact of reactive azo
dyes. Experimental protocols often focus on decolorization and toxicity assessment [6].
o Hydrolysis: Dyes are often refluxed in a sodium hydroxide solution (pH 11) for several hours to simulate the
hydrolyzed form found in wastewater [6].
o Anaerobic Decolorization: The hydrolyzed dyes are then subjected to bacterial strains or a mixed microbial
consortium in a baffled reactor to break the azo bond under anaerobic conditions [6].
o Toxicity Testing: The toxicity of the original dye, its hydrolyzed form, and the decolorized products can be
evaluated using bioassays, such as those involving the luminescent bacterium Vibrio fischeri [6].

The following diagram illustrates the core mechanism of how a reactive dye bonds to a cellulose fiber, which is fundamental to

its application and permanence.
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Reactive dye covalent bond formation with cellulose. This illustrates the permanent bonding mechanism.
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Key Research and Safety Insights

¢ Environmental Impact: A significant challenge with reactive dyes is their relatively low fixation rate (60-80%), meaning a
substantial portion hydrolyzes and ends up in wastewater, contributing to environmental pollution and potential aquatic
toxicity [6] [5].

e Synergy in Formulations: Some high-performance reactive black dyes are not single compounds but precise mixtures
of reactive red, yellow, and blue dyes. This formulation strategy is used to achieve deep shades, uniform dyeing, and
enhanced compatibility [7].

¢ Regulatory Status for Non-Textile Use: While reactive dyes are industrial workhorses for textiles, it is critical to note
that they are not approved for ingestion or use in pharmaceutical formulations [5]. One specific dye, Reactive
Black 5, has a very narrow FDA approval only for use in coloring contact lenses [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or
therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied,

regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact

our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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